Cas no 946246-47-5 (2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one)
2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one
- Ethanone, 2-[3-[(4-fluorophenyl)sulfonyl]-1H-indol-1-yl]-1-(4-morpholinyl)-
- F2407-0716
- 2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-1-morpholinoethanone
- AKOS024646758
- 2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one
- 946246-47-5
- 2-[3-(4-fluorophenyl)sulfonylindol-1-yl]-1-morpholin-4-ylethanone
-
- Inchi: 1S/C20H19FN2O4S/c21-15-5-7-16(8-6-15)28(25,26)19-13-23(18-4-2-1-3-17(18)19)14-20(24)22-9-11-27-12-10-22/h1-8,13H,9-12,14H2
- InChI Key: PFNVYALMDCSRML-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCOCC1)CN1C2=C(C=CC=C2)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 402.10495643g/mol
- Monoisotopic Mass: 402.10495643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 77Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 652.8±55.0 °C(Predicted)
- pka: -0.98±0.20(Predicted)
2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2407-0716-2μmol |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-5μmol |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-10μmol |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-20μmol |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-1mg |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-2mg |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-3mg |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-4mg |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-5mg |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2407-0716-10mg |
2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one |
946246-47-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one
Introduction to 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one (CAS No. 946246-47-5)
The compound 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one (CAS No. 946246-47-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic structure, characterized by its intricate scaffold, has garnered considerable attention due to its potential pharmacological properties. The presence of a fluorobenzenesulfonyl group and a morpholin-4-yl moiety introduces unique electronic and steric features that contribute to its biological activity, making it a promising candidate for further exploration in drug discovery.
Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. The indole core in this compound is a well-known pharmacophore, frequently encountered in natural products and synthetic drugs. Its ability to interact with various biological targets has been extensively studied, leading to the development of compounds with therapeutic potential in areas such as oncology, inflammation, and central nervous system disorders. The introduction of the 4-fluorobenzenesulfonyl group further enhances the compound's pharmacological profile by modulating its solubility and binding affinity.
The morpholin-4-yl substituent adds another layer of complexity to the molecule, influencing both its chemical reactivity and biological interactions. Morpholine derivatives are known for their ability to enhance oral bioavailability and metabolic stability, making them valuable in drug design. In this context, the combination of an indole ring with both a fluorobenzenesulfonyl and morpholin-4-yl group creates a multifaceted structure that may exhibit synergistic effects in biological assays.
One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in critical metabolic pathways. For instance, studies have suggested that indole derivatives can interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain signaling. The fluorobenzenesulfonyl group may enhance binding affinity by introducing hydrophobic interactions and electronic modulation, while the morpholin-4-yl moiety could improve solubility and reduce metabolic clearance.
In addition to its anti-inflammatory potential, this compound has shown promise in preclinical models as a modulator of neurotransmitter systems. The indole scaffold is closely associated with serotonin receptors, which play a crucial role in mood regulation, anxiety disorders, and neurodegenerative diseases. By leveraging the structural features of this compound, researchers aim to develop novel therapeutics that can interact selectively with these receptors, offering improved efficacy and reduced side effects compared to existing treatments.
The synthesis of 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorobenzenesulfonyl group necessitates careful handling due to its sensitivity to nucleophilic attack, while the installation of the morpholin-4-yl substituent requires optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, facilitating their use in downstream applications.
Computational modeling has played a pivotal role in understanding the structure-function relationships of this compound. Through techniques such as molecular docking and quantum mechanical calculations, researchers can predict how the molecule interacts with biological targets at the atomic level. These simulations have provided valuable insights into the binding modes of key enzymes and receptors, guiding the optimization process toward higher biological activity.
The pharmacokinetic properties of 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-y)ethanone are also under investigation to ensure its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated using both in vitro and in vivo models. The presence of polar functional groups like the sulfonyl moiety influences solubility and permeability across biological membranes, while metabolic stability is influenced by the morpholine ring.
Current research efforts are focused on exploring derivatives of this compound to enhance its therapeutic potential further. By modifying specific functional groups or introducing additional substituents, scientists aim to improve selectivity, reduce off-target effects, and optimize pharmacokinetic profiles. Such modifications can be guided by structural analogs that have shown promising results in earlier studies.
The impact of this compound on drug discovery extends beyond academic research; it holds significant commercial potential for pharmaceutical companies seeking novel therapeutics for unmet medical needs. Its unique structural features make it a versatile scaffold for further development into lead compounds for various therapeutic areas. As research progresses, collaborations between academic institutions and industry partners will be crucial in translating these findings into tangible medical benefits.
In conclusion,2-3-(4-fluorobenzenesulfonyl)-1H-indol-l-y-l-l-(morpholin-l-yI)ethan-I-one represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its combination of an indole core with specialized substituents like fluorobenzenesulfonyI and morpholin-l-yI positions it as a promising candidate for further exploration in drug discovery programs worldwide.
946246-47-5 (2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)